Cas no 101667-97-4 (5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 101667-97-4
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• MDL: MFCD00463620
• CID: 234661
• PubChem ID: 405802
• Update Time: 2025-10-31

5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
• 5-Methyl-4-oxo-3,4-dihydro-thieno-[2,3-d]pyrimidine-6-carboxylic acid
• 5-Methyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid
• 7-methyl-5-oxo-9-thia-2,4-diazabicyclo[4.3.0]nona-2,7,10-triene-8-carboxylate
• 5-Methyl-3,4-dihydrothieno<2,3-d>pyrimid-4-one-6-carboxylic acid
• 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• FT-0677186
• NSC-723454
• NSC723454
• BB 0219079
• AB00683643-01
• CCG-125304
• CS-0307729
• HMS1557A08
• 5-methyl-3,4-dihydrothieno[2,3-d]pyrimid-4-one-6-carboxylic acid
• SR-01000368658
• 5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• EN300-05849
• DTXSID50328084
• F3250-0612
• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 3,4-dihydro-5-methyl-4-oxo-
• 5-Methyl-4-oxothieno[2,3-d]pyrimidin-6-carboxylic acid
• Z56928686
• BRD-K38817857-001-02-8
• 5-Methyl-4-hydroxythieno[2,3-d]pyrimidine-6-carboxylic acid
• CHEMBL1965658
• VU0421942-2
• TimTec1_008104
• AKOS000271321
• BDBM50162485
• SR-01000368658-1
• SCHEMBL263739
• 101667-97-4
• 5-Methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid, AldrichCPR
• AKOS005543466
• AS-41582
• MFCD00463620
• 4-hydroxy-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
• STK392444
• DB-058636
• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 1,4-dihydro-5-methyl-4-oxo-
• 5-methyl-4-oxo-1H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• STK607499
• BBL008312

• MDL： MFCD00463620
• Inchi： 1S/C8H6N2O3S/c1-3-4-6(11)9-2-10-7(4)14-5(3)8(12)13/h2H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： CYNGLBSDKJIAOD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 210.01000
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 111.29000
• LogP: 0.99120

5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid

5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 101667-97-4): An Overview

5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 101667-97-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid makes it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid consists of a thienopyrimidine core with a methyl group at the 5-position and a carboxylic acid group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thienopyrimidine scaffold is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the potential of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid. The results showed that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.

The anti-inflammatory properties of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid have also been explored in preclinical studies. A study published in the Journal of Inflammation Research demonstrated that this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid has been extensively studied in the literature. One common synthetic route involves the condensation of 2-aminothiophene with an appropriate carboxylic acid derivative followed by cyclization and oxidation steps. This synthetic method allows for the preparation of various derivatives with different substituents at different positions on the thienopyrimidine core, enabling fine-tuning of the biological properties.

The physicochemical properties of 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid, such as solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in polar solvents and moderate stability under physiological conditions. These properties make it suitable for formulation into various dosage forms, including tablets and injectable solutions.

In conclusion, 5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 101667-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.